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Compound of Interest

Compound Name: 6-Bromo-2,3-dichlorophenol

Cat. No.: B1282844 Get Quote

6-Bromo-2,3-dichlorophenol is a halogenated aromatic compound. As with many specialty

chemicals, a comprehensive, publicly available toxicological profile for this specific molecule is

scarce. For researchers, scientists, and drug development professionals, understanding the

potential hazards of such compounds is critical for safe handling, risk assessment, and

regulatory compliance.

This guide provides a detailed toxicological assessment of 6-Bromo-2,3-dichlorophenol. In
the absence of direct experimental data, we will employ a scientifically robust read-across

methodology. This approach leverages data from structurally similar chemicals to predict the

toxicological profile of the target compound. The primary analogues selected for this

assessment are 2,3-dichlorophenol (the parent structure without bromine), the well-studied

isomer 2,4-dichlorophenol, and other bromo-chloro-phenols to inform specific endpoints.

This document not only synthesizes the available analogue data to build a predictive hazard

profile but also, in line with our commitment to scientific integrity, outlines a definitive, tiered

experimental strategy to validate these predictions and fill the existing data gaps.

Toxicological Profile: A Synthesis of Analogue Data
The toxicological properties of a chemical are intrinsically linked to its structure. The presence

of a phenol ring, substituted with two chlorine atoms and one bromine atom, suggests potential

for several types of toxicity. The lipophilicity conferred by the halogen atoms may facilitate

absorption and distribution, while the phenolic group is a site for metabolic activation or

detoxification.
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Read-Across Logic
The rationale for selecting surrogate molecules is based on structural similarity, which implies

comparable metabolic pathways and mechanisms of toxicity. The primary assumption is that

the addition of a bromine atom to the dichlorophenol backbone will modify, rather than

fundamentally alter, its toxicological properties, often by increasing its potency.
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Caption: Logical framework for the read-across assessment of 6-Bromo-2,3-dichlorophenol.

Acute Toxicity
No direct LD50 data exists for 6-Bromo-2,3-dichlorophenol. However, data from its core

structure, 2,3-dichlorophenol, provides a baseline. In mice, the oral LD50 for 2,3-dichlorophenol

is reported as 2376-2585 mg/kg.[1][2][3] Signs of acute toxicity in mice included tremors,

convulsions, and respiratory stimulation.[2][4] The related isomer, 4-Bromo-2,6-dichlorophenol,

is classified as "Harmful if swallowed" (Acute Toxicity 4) under the Globally Harmonized System

(GHS).[5] Generally, increasing halogenation on a phenol ring can increase toxicity. Therefore,

it is prudent to predict that 6-Bromo-2,3-dichlorophenol has a moderate acute oral toxicity,

likely falling into GHS Category 4 (300 < LD50 ≤ 2000 mg/kg) or potentially Category 3 (50 <

LD50 ≤ 300 mg/kg).

Skin and Eye Irritation
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Data from several brominated and chlorinated phenols consistently indicate a potential for

irritation.

4-Bromo-2,6-dichlorophenol: Causes skin irritation (GHS Category 2) and serious eye

irritation (GHS Category 2).[5]

4-Bromo-2-chlorophenol: Causes skin and serious eye irritation.[6][7]

2,4-Dichlorophenol: Causes severe skin burns and eye damage (GHS Category 1).

Causality: Halogenated phenols can be corrosive or irritating due to their acidic nature and

ability to denature proteins in the skin and eyes. Based on this consistent evidence from close

structural analogues, 6-Bromo-2,3-dichlorophenol should be handled as a presumed skin

and eye irritant, potentially corrosive.

Genotoxicity
The potential to induce genetic mutations is a critical toxicological endpoint.

2,3-Dichlorophenol: Has been reported as non-mutagenic in the Salmonella/microsome

(Ames) assay.

2,4-Dichlorophenol: Has largely yielded negative results in genotoxicity testing, including the

Ames test.[8][9] Positive responses in some other assays have often been associated with

cytotoxicity.[10]

2,4,6-Trichlorophenol: Was also found to be non-mutagenic in a National Cancer Institute

bioassay.[11]

Based on the negative Ames test results for its closest structural analogues, 6-Bromo-2,3-
dichlorophenol is predicted to be non-mutagenic in a bacterial reverse mutation assay.

However, without direct testing, potential for clastogenicity (chromosome damage) cannot be

ruled out.

Repeated Dose and Target Organ Toxicity
Studies on dichlorophenols, particularly 2,4-DCP, identify the liver and kidneys as primary

target organs following repeated exposure.[12]
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Liver: Effects observed in animal studies include increased liver weight, hepatocellular

necrosis, and cellular alterations.[10][12]

Kidney: Renal toxicity has also been observed following exposure to 2,4-D and its

metabolites.[13][14]

Mechanistic Insight: The liver is the primary site of metabolism for xenobiotics, and reactive

metabolites of halogenated phenols can lead to oxidative stress and cellular damage. The

kidneys are involved in the elimination of the substance and its metabolites, leading to high

concentrations and potential for toxicity.[15] It is therefore reasonable to assume that the liver

and kidneys would be potential target organs for repeated-dose toxicity of 6-Bromo-2,3-
dichlorophenol.

Carcinogenicity
The carcinogenic potential of chlorophenols varies by congener.

2,4-Dichlorophenol: Did not induce an increase in cancer incidence in 2-year bioassays in

rats and mice.[10][12]

2,4,6-Trichlorophenol: Is classified by the IARC as Group 2B ("possibly carcinogenic to

humans") and by the NTP as "reasonably anticipated to be a human carcinogen" based on

evidence of liver cancer in mice and leukemia in rats.[11][12]

Pentachlorophenol: Also classified as a Group 2B carcinogen by IARC.[16][17][18]

The carcinogenicity of some polychlorinated phenols is often linked to contaminants (like

dioxins) in technical-grade mixtures or to specific metabolic activation pathways. Given the

negative findings for 2,4-DCP, a definitive conclusion for 6-Bromo-2,3-dichlorophenol cannot

be drawn without experimental data. However, the classifications for more highly halogenated

phenols warrant caution.

Reproductive and Developmental Toxicity
Studies in animals suggest that some dichlorophenols may have weak reproductive or

developmental effects at high doses.
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2,4-Dichlorophenol: A two-generation study in rats found reduced numbers of implantation

sites and live births at high dose levels (2000 and 8000 ppm in the diet), suggesting weak

reproductive toxicity.[19][20] Other studies have noted developmental effects, such as

skeletal variations, but typically at doses that also cause maternal toxicity.[10]

Other Dichlorophenols: An in vitro fertilization study found that 2,5-, 3,4-, and 3,5-DCP could

depress fertilization, while sperm motility was unaffected.[21]

These findings suggest that 6-Bromo-2,3-dichlorophenol could potentially interfere with

reproductive or developmental processes, but likely only at doses that would also cause other

systemic toxicity.

Summary of Predicted Toxicological Profile
This table summarizes the predicted hazard profile of 6-Bromo-2,3-dichlorophenol based on

the read-across analysis.
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Toxicological Endpoint Predicted Hazard
Basis for Prediction
(Analogue Data)

Acute Oral Toxicity
GHS Category 3 or 4 (Harmful

if swallowed)

LD50 of 2,3-DCP in mice is

~2400-2600 mg/kg.[1][2][3][4]

4-Bromo-2,6-DCP is classified

as GHS Cat. 4.[5]

Skin Irritation
GHS Category 2 (Irritant) or 1

(Corrosive)

Analogues are consistently

classified as skin irritants or

corrosives.[5][6][7]

Eye Irritation
GHS Category 2 (Irritant) or 1

(Damage)

Analogues are consistently

classified as eye irritants or

causing serious eye damage.

[5][6][7]

Genotoxicity (Ames) Predicted Negative
2,3-DCP and 2,4-DCP are

negative in the Ames test.[8][9]

Target Organ Toxicity Liver, Kidneys

These are established target

organs for dichlorophenols.[10]

[12][13]

Carcinogenicity Uncertain

2,4-DCP is not carcinogenic in

animals, but more highly

halogenated phenols (e.g.,

2,4,6-TCP) are.[10][11][12]

Reproductive Toxicity Possible at high doses

2,4-DCP shows weak

reproductive effects at high,

systemically toxic doses.[19]

[20]

Proposed Experimental Strategy for Hazard
Characterization
To move beyond prediction and establish a definitive toxicological profile, a tiered testing

approach is recommended. This strategy prioritizes in vitro methods to minimize animal use
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and progresses to in vivo studies only as necessary, consistent with modern toxicological

practice.[22][23][24][25]

Tier 1: In Vitro Screening & Acute Effects

Tier 2: Systemic & Developmental Toxicity

Tier 3: Chronic Effects & Carcinogenicity
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or other concerns observed
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Caption: Proposed tiered testing strategy for 6-Bromo-2,3-dichlorophenol.

Experimental Protocol: Tier 1 - Bacterial Reverse
Mutation (Ames) Test
Rationale: This is a fundamental screen for mutagenic potential. A negative result here,

consistent with analogue data, would significantly lower concerns about heritable genetic

damage and carcinogenicity.

Methodology (based on OECD Guideline 471[26]):

Strains: Utilize a standard set of bacterial strains, typically Salmonella typhimurium (TA98,

TA100, TA1535, TA1537) and Escherichia coli (WP2 uvrA), to detect various types of point
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mutations (frameshift and base-pair substitutions).[27][28]

Metabolic Activation: Conduct the assay both with and without an exogenous metabolic

activation system (e.g., Aroclor- or phenobarbital/β-naphthoflavone-induced rat liver S9

fraction) to mimic mammalian metabolism.

Procedure (Plate Incorporation Method):

Prepare a minimum of five different concentrations of 6-Bromo-2,3-dichlorophenol.

In triplicate, mix the test substance, the bacterial tester strain, and (if required) the S9 mix

with a top agar.

Pour this mixture onto minimal glucose agar plates.

Incubate plates at 37°C for 48-72 hours.[29]

Data Analysis: Count the number of revertant colonies on each plate. A positive result is

defined as a concentration-related increase in the number of revertant colonies that is at

least double the background (spontaneous revertant) count observed in the vehicle control

plates.[30]

Experimental Protocol: Tier 1 - In Vitro Skin Irritation
Rationale: To definitively classify the skin irritation potential and avoid animal testing, an in vitro

test using a Reconstructed Human Epidermis (RhE) model is the modern standard.

Methodology (based on OECD Guideline 439[31]):

Test System: Utilize a commercially available, validated RhE model (e.g., EpiDerm™,

EpiSkin™). This system consists of human-derived keratinocytes cultured to form a

multilayered, differentiated model of the human epidermis.[32][33]

Procedure:

Apply a defined quantity of 6-Bromo-2,3-dichlorophenol (neat or in a suitable solvent)

topically to the surface of triplicate tissue constructs.
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Include concurrent negative (vehicle) and positive (e.g., 5% Sodium Dodecyl Sulfate)

controls.

After a 60-minute exposure period, rinse the tissues thoroughly.

Incubate the tissues for a 42-hour post-exposure period.

Endpoint Measurement: Assess cell viability using the MTT assay. In viable cells,

mitochondrial dehydrogenases convert the yellow MTT tetrazolium salt into a blue formazan

salt, which is then extracted and quantified spectrophotometrically.[34][35]

Data Analysis: Calculate the percentage of cell viability relative to the negative control. A

substance is identified as an irritant (GHS Category 2) if the mean tissue viability is ≤ 50%.

[32]

Conclusion
While direct toxicological data for 6-Bromo-2,3-dichlorophenol is not readily available, a read-

across analysis based on structurally related chlorophenols and bromophenols provides a

strong predictive foundation for its hazard profile. The compound should be presumed to have

moderate acute oral toxicity and to be a significant skin and eye irritant. The liver and kidneys

are the most likely target organs for systemic toxicity following repeated exposure. It is not

predicted to be a bacterial mutagen, but its carcinogenic and reproductive hazards remain

uncertain.

The proposed tiered testing strategy, beginning with validated in vitro methods, provides a clear

and ethical path forward to definitively characterize the toxicological properties of 6-Bromo-2,3-
dichlorophenol. This approach ensures that data gaps are filled efficiently, enabling robust risk

assessment and ensuring the safety of researchers and professionals who may handle this

compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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